![molecular formula C14H18ClFN2O B6633971 N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide](/img/structure/B6633971.png)
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide, also known as AC-42, is a novel compound that has gained attention in scientific research due to its potential use in the treatment of various neurological disorders.
Mechanism of Action
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide is a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). It binds to a specific site on the receptor, which enhances the receptor's response to glutamate. This leads to an increase in synaptic plasticity, which is important for learning and memory. N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide also has an effect on the dopamine system, which may contribute to its antipsychotic properties.
Biochemical and Physiological Effects:
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been shown to increase the activity of the mGluR5 receptor, leading to an increase in synaptic plasticity. This has been associated with improvements in cognitive function and memory. N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has also been found to have an effect on the dopamine system, which may contribute to its antipsychotic properties.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide is that it has been shown to be effective in animal models of various neurological disorders. This makes it a promising candidate for further research and potential clinical use. However, one limitation is that the long-term effects of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide are not yet fully understood. Further research is needed to determine the safety and efficacy of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in humans.
Future Directions
There are several future directions for research on N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide. One area of interest is the potential use of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in the treatment of Alzheimer's disease. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of interest is the potential use of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in the treatment of schizophrenia. Further studies are needed to determine the safety and efficacy of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in humans with this disorder. Finally, there is a need for further research on the long-term effects of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide, including its potential for addiction and abuse.
Synthesis Methods
The synthesis of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide involves the reaction of 2-chloro-4-fluorobenzoyl chloride with N-(2-amino-1-cyclopentylethyl) amine in the presence of a base. The reaction yields a white solid, which is then purified using column chromatography. The purity of the compound is confirmed using NMR and mass spectrometry.
Scientific Research Applications
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have a positive effect on cognitive function and memory in animal models of Alzheimer's disease. In addition, N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been found to have antipsychotic properties in animal models of schizophrenia.
properties
IUPAC Name |
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClFN2O/c15-12-7-10(16)5-6-11(12)14(19)18-13(8-17)9-3-1-2-4-9/h5-7,9,13H,1-4,8,17H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVAXWWCPDZPGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CN)NC(=O)C2=C(C=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.